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Compound of Interest

Compound Name: Amoxapine

Cat. No.: B1665473

Audience: Researchers, scientists, and drug development professionals.

Introduction

Amoxapine is a tetracyclic antidepressant belonging to the dibenzoxazepine class of
compounds. Its primary mechanism of action involves the inhibition of norepinephrine and
serotonin reuptake by blocking their respective transporters, NET and SERT.[1][2] It also
exhibits antagonist activity at several serotonin receptors, including 5-HT2 and 5-HT3.[2]
Amoxapine is supplied as a crystalline solid with a molecular weight of 313.8 g/mol . A
significant challenge for its use in laboratory settings is its very low solubility in aqueous
solutions.[1][3] This necessitates the use of organic solvents to prepare concentrated stock
solutions, which can then be diluted to working concentrations in aqueous buffers or cell culture
media for in vitro assays. This document provides a detailed protocol for the solubilization and
preparation of Amoxapine solutions suitable for a variety of experimental applications.

Data Presentation: Solubility Profile

Amoxapine's solubility is highly dependent on the solvent system used. For in vitro studies,
Dimethyl Sulfoxide (DMSO) is the most common and effective solvent for creating high-
concentration stock solutions. The quantitative solubility data from various sources are
summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1665473?utm_src=pdf-interest
https://www.benchchem.com/product/b1665473?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/17347.pdf
https://www.medchemexpress.com/Amoxapine.html
https://www.medchemexpress.com/Amoxapine.html
https://www.benchchem.com/product/b1665473?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/17347.pdf
https://www.selleckchem.com/products/amoxapine.html
https://www.benchchem.com/product/b1665473?utm_src=pdf-body
https://www.benchchem.com/product/b1665473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

. Molar
Solubility .
Solvent Solubility Source(s) Notes
(mg/mL)
(mM)*
The
recommended
solvent for

primary stock
solutions. Use of
DMSO 3.1-10 mg/mL 9.9-31.9 mM [1112113114] fresh, anhydrous
DMSO is advised
as absorbed
moisture can

reduce solubility.

[2](3]

An alternative to

DMSO for high-
DMF ~10 mg/mL ~31.9 mM [1] )

concentration

stocks.

High solubility,
but the low pH
may be

0.1 M HCI 30 mg/mL ~95.6 mM [4] )
unsuitable for
most cell-based

assays.

Offers moderate
Ethanol ~1 mg/mL ~3.2mM [1] -
solubility.

N Can be used as
Methanol Soluble Not specified [41[5]
a solvent.

lllustrates the
1:1 DMSO:PBS significant drop
~0.5 mg/mL ~1.6 mM [1] ) -
(pH 7.2) in solubility upon

aqueous dilution.

Water Insoluble - [3] Amoxapine is

practically
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insoluble in
neutral aqueous

solutions.

*Molar solubility calculated based on a molecular weight of 313.8 g/mol .

Experimental Protocols

This section details the step-by-step methodology for preparing a concentrated stock solution
of Amoxapine in DMSO and its subsequent dilution to a final working concentration for
experimental use.

Materials

o Amoxapine (crystalline solid, purity 295%)[1]

e Dimethyl Sulfoxide (DMSO), anhydrous, sterile-filtered
o Sterile, amber-colored polypropylene or glass vials

» Vortex mixer

e Bath sonicator (recommended)

o Calibrated analytical balance and weighing paper

» Sterile serological pipettes and micropipettes with sterile, low-retention tips

Appropriate aqueous buffer or cell culture medium (e.g., PBS, DMEM)

Protocol 1: Preparation of a 10 mg/mL Concentrated
Stock Solution

This protocol is designed to create a high-concentration primary stock that can be stored for
long periods and diluted for various experiments.

o Preparation: In a sterile environment (e.g., a laminar flow hood), bring the Amoxapine solid
and anhydrous DMSO to room temperature.
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e Weighing: Carefully weigh the desired amount of Amoxapine solid. For example, to prepare
1 mL of a 10 mg/mL solution, weigh 10 mg of Amoxapine.

» Solubilization:
o Transfer the weighed Amoxapine into a sterile, amber-colored vial.
o Add the corresponding volume of anhydrous DMSO (e.g., 1 mL for 10 mg of Amoxapine).
o Cap the vial securely and vortex vigorously for 1-2 minutes.

 Aiding Dissolution: To ensure complete dissolution, place the vial in a bath sonicator for 5-10
minutes.[2] Visually inspect the solution against a light source to confirm that no solid
particulates remain. The solution should be clear.

o Storage: Once fully dissolved, the stock solution should be aliquoted into smaller, single-use
volumes to avoid repeated freeze-thaw cycles.[2] Store these aliquots in tightly sealed amber
vials at -20°C for up to one year or at -80°C for up to two years.[2]

Protocol 2: Preparation of a 100 uM Working Solution

This protocol describes the dilution of the concentrated DMSO stock into an aqueous buffer or
cell culture medium for immediate use in an assay.

o Calculation: First, determine the molar concentration of your stock solution.

o Stock Concentration (M) = (Concentration in mg/mL) / (Molecular Weight in g/mol ) x
(1/1000)

o Example: (10 mg/mL) / (313.8 g/mol ) x (1/1000) = 0.03186 M or 31.86 mM.
e Dilution:
o Thaw a single aliquot of the concentrated Amoxapine stock solution at room temperature.

o To prepare a 100 uM (0.1 mM) working solution, you will dilute the 31.86 mM stock. A
serial dilution is recommended for accuracy.
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o Step A (Intermediate Dilution): Pipette 10 pL of the 31.86 mM stock into 990 uL of your
final aqueous buffer/medium. This creates a 1:100 dilution with a concentration of 318.6
MM,

o Step B (Final Dilution): Pipette the required volume of the 318.6 uM intermediate solution
into your final volume of buffer/medium. To make 1 mL of 100 uM solution, add 313.8 pL of
the 318.6 pM solution to 686.2 pL of medium.

» Vehicle Control: It is critical to prepare a vehicle control by adding the same final
concentration of DMSO to the buffer/medium as is present in the Amoxapine-treated
samples (typically <0.5%).

« Stability: Aqueous solutions of Amoxapine are not stable and should be prepared fresh
immediately before each experiment. It is not recommended to store aqueous solutions for
more than one day.[1]

Mandatory Visualizations
Experimental Workflow Diagram

The following diagram illustrates the complete workflow from solid compound to the final
working solution for use in in vitro assays.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1665473?utm_src=pdf-body
https://www.benchchem.com/product/b1665473?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/17347.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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